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Compound of Interest

Compound Name: Nerolic acid

Cat. No.: B1598782 Get Quote

For researchers, scientists, and drug development professionals handling nerolic acid,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe handling and

disposal of nerolic acid, in line with standard laboratory safety protocols.

Key Safety and Hazard Information
Nerolic acid ((2Z)-3,7-dimethylocta-2,6-dienoic acid) is a naturally occurring organic

compound.[1] While it has applications in various fields, it also presents several hazards that

necessitate careful handling and disposal. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), nerolic acid is classified as follows:

Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[2]

Causes skin irritation (Skin Corrosion/Irritation - Category 2)[2]

Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2A)[2]

May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure; Respiratory

tract irritation - Category 3)[2]

Some safety data sheets for substances containing nerolic acid, such as neroli oil, also

indicate that it can be a combustible liquid and is toxic to aquatic life with long-lasting effects.[3]

[4][5]
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Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative data for nerolic acid.

Property Value Source

Molecular Formula C₁₀H₁₆O₂ PubChem

Molecular Weight 168.23 g/mol PubChem[2]

Appearance
Clear liquid (for related neroli

oil)
SDS[5]

Boiling Point
163 °C (325 °F) (for related

neroli oil)
SDS

Density
0.868 g/cm³ at 25 °C (77 °F)

(for related neroli oil)
SDS

Flash Point
61 °C (141.8 °F) (for related

neroli oil)
SDS[5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of nerolic acid. This

procedure is based on general best practices for chemical waste disposal and should be

adapted to comply with all federal, state, and local regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.
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Ventilation: Always handle nerolic acid in a well-ventilated area, preferably within a chemical

fume hood.

2. Waste Collection and Storage:

Container: Use a designated, properly labeled, and leak-proof container for nerolic acid
waste. The container should be made of a material compatible with organic acids.

Labeling: Clearly label the waste container with "Nerolic Acid Waste," the associated

hazards (e.g., "Harmful," "Irritant"), and the date of accumulation.

Segregation: Do not mix nerolic acid waste with other incompatible waste streams. Keep it

segregated from strong oxidizing agents, bases, and reactive chemicals.[6]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area away from heat, sparks, and open flames.

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand, or earth).

Do not use combustible materials, such as sawdust, to absorb the spill.

Collect the absorbed material and place it into a designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

4. Final Disposal:

Regulatory Compliance: The final disposal of nerolic acid waste must be conducted through

an approved and licensed hazardous waste disposal facility.[4][7]
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Professional Disposal Service: Contact your institution's Environmental Health and Safety

(EHS) office or a certified waste disposal contractor to arrange for the pickup and disposal of

the nerolic acid waste.

Do Not Dispose Down the Drain: Due to its toxicity to aquatic life, nerolic acid should never

be disposed of down the sink or into any sewer system.[4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of nerolic acid.
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Caption: Workflow for the proper disposal of nerolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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